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This technical support center provides guidance for researchers, scientists, and drug
development professionals on the challenges associated with the long-term storage of
reclaimed R-500 refrigerant. The information is presented in a question-and-answer format to
directly address potential issues.

Frequently Asked Questions (FAQS)

Q1: What is reclaimed R-500 and why is its long-term storage a concern?

Al: Reclaimed R-500 is a chlorofluorocarbon (CFC) refrigerant that has been recovered from
existing equipment, reprocessed to meet specific purity standards, and is intended for reuse. R-
500 is an azeotropic blend of 73.8% R-12 (Dichlorodifluoromethane) and 26.2% R-152a (1,1-
Difluoroethane). Due to its ozone-depleting nature, the production of R-500 has been phased
out under the Montreal Protocol. Therefore, the existing supply of reclaimed R-500 is finite and
valuable for servicing older equipment.

Long-term storage is a concern because reclaimed refrigerants can contain contaminants that
may lead to degradation of the refrigerant, and compromise the integrity of storage containers.
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Ensuring the stability and purity of reclaimed R-500 over time is crucial for its viability in critical
applications.

Q2: What are the primary contaminants found in reclaimed R-500 and what are their effects?
A2: The primary contaminants in reclaimed R-500 include:

e Moisture: Can lead to the formation of hydrochloric and hydrofluoric acids, causing corrosion
of storage containers and refrigeration systems.[1][2]

e Acids: Can be inorganic (from refrigerant breakdown) or organic (from lubricant breakdown).
These acids can corrode metals and degrade other materials.[1][2]

» Oils: Residual mineral oil or alkylbenzene lubricants from the recovery process can be
present.

e Non-condensable gases (e.g., air): Can increase the pressure inside the storage container
and affect the thermodynamic properties of the refrigerant.

o Particulates: Solid contaminants like rust or metal shavings can be present from the recovery

process.
Q3: What are the ideal storage conditions for reclaimed R-5007?

A3: To ensure the long-term stability of reclaimed R-500, it should be stored in a cool, dry, and
well-ventilated area away from direct sunlight and heat sources. Storage containers should be
kept tightly closed to prevent the ingress of atmospheric moisture and air.

Troubleshooting Guide
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Issue

Potential Cause

Troubleshooting Steps

Increased pressure in the

storage container over time.

Presence of non-condensable
gases (e.g., air) or
decomposition of the
refrigerant at elevated

temperatures.

1. Verify the storage
temperature is within the
recommended range. 2.
Perform a gas chromatography
analysis to identify and
quantify non-condensable
gases. 3. If non-condensables
are present, the refrigerant

may need to be re-processed.

Discoloration of the reclaimed
R-500.

Contamination with oil,
corrosion products, or other

impurities.

1. Perform a visual inspection
for particulates. 2. Conduct a
high boiling residue test to
quantify the amount of oil. 3.
Analyze for metallic content to

identify corrosion.

Evidence of corrosion on the

storage container.

Presence of moisture leading

to acid formation.

1. Immediately transfer the
refrigerant to a new,
compatible container. 2. Test
the refrigerant for moisture
content using Karl Fischer
titration. 3. Test for acidity
using the titration method as
per AHRI 700. 4. If moisture
and/or acid levels are high, the
refrigerant requires

reprocessing.

Inconsistent performance of
the reclaimed R-500 in

experimental setups.

Change in the composition of

the azeotropic blend or

presence of volatile impurities.

1. Perform a gas
chromatography analysis to
verify the R-12/R-152a ratio. 2.
Analyze for the presence of
other refrigerants or volatile

impurities.
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Quantitative Data Summary

Table 1: AHRI 700-2019 Purity Specifications for Reclaimed R-500

Contaminant Maximum Allowable Level Test Method

Water 10 ppm by weight C-oulc-Jmetric Karl Fischer
Titration

Acidity 1.0 ppm by weight (as HCI) Titration

High Boiling Residue 0.01% by volume Evaporation

Particulates/Solids Visually clean to pass Visual Inspection

Non-condensable Gases 1.5% by volume at 25°C Gas Chromatography

Other Volatile Impurities 0.5% by weight Gas Chromatography

Table 2: Material Compatibility for Long-Term Storage of Reclaimed R-500
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Material Compatibility Notes

Recommended for storage
Carbon Steel Good cylinders. Should be internally

clean and dry.

Offers superior corrosion
Stainless Steel (304, 316) Excellent resistance, especially if

moisture is a concern.[3]

Can react with R-500,
Aluminum Not Recommended especially if freshly abraded

surfaces are present.[4]

Generally compatible, but less
Copper Good )
common for storage cylinders.

Should be tested for specific
Elastomers (e.g., Neoprene,

Fair to Good application suitability as
Buna-N) o
plasticizers can be extracted.
Highly resistant to chemical
PTFE Excellent attack from refrigerants and

contaminants.

Experimental Protocols

1. Determination of Water Content (Coulometric Karl Fischer Titration)
o Objective: To quantify the amount of water in a reclaimed R-500 sample.
o Methodology:

o Apparatus: Coulometric Karl Fischer titrator.

o Reagents: Karl Fischer reagent suitable for aldehydes and ketones.

o Procedure: a. Prepare the titrator according to the manufacturer's instructions. b. Introduce
a known volume of the reclaimed R-500 sample into the titration cell. The sample should
be taken from the liquid phase of the storage container. c. The titrator will automatically
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titrate the water present in the sample with the Karl Fischer reagent. d. The instrument will
calculate the water content in parts per million (ppm) by weight.

2. Determination of Acidity (Titration Method)
o Objective: To determine the total acidity of a reclaimed R-500 sample.
o Methodology:

o Apparatus: Burette, titration flask, analytical balance.

o Reagents: Bromothymol blue indicator, standardized sodium hydroxide or potassium
hydroxide solution (titrant), and a suitable solvent (e.g., isopropanol).

o Procedure: a. Weigh a representative sample of the reclaimed R-500 into the titration flask
containing the solvent and indicator. b. Titrate the sample with the standardized base
solution until the color of the indicator changes, indicating the endpoint. c. Record the
volume of titrant used. d. Calculate the acidity in ppm by weight as HCL.[5]

3. Analysis of Volatile Impurities and Composition (Gas Chromatography)

o Objective: To identify and quantify volatile impurities and verify the composition of the R-500
blend.

o Methodology:

o Apparatus: Gas chromatograph (GC) with a thermal conductivity detector (TCD) or a flame
ionization detector (FID).

o Column: A suitable capillary or packed column for separating refrigerants (e.g., a porous
layer open tubular (PLOT) column).

o Carrier Gas: Helium or Nitrogen.

o Procedure: a. Calibrate the GC using certified standards of R-12, R-152a, and potential
impurities. b. Inject a known volume of the vapor phase of the reclaimed R-500 sample
into the GC. c. The components of the sample will separate based on their boiling points
and interaction with the column's stationary phase. d. The detector will generate a signal
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for each component, and the resulting chromatogram will show peaks corresponding to
each substance. e. Identify and quantify the components by comparing their retention
times and peak areas to the calibration standards.[5][6]

Mandatory Visualizations

Long-Term Storage of Reclaimed R-500 Degradation Pathway
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Caption: Degradation pathway of reclaimed R-500 in the presence of moisture.
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High Container Pressure? Refrigerant Discolored? Container Corrosion? Inconsistent Performance?

Check Storage Temperature Analyze for Oil/Particulates Check for Moisture and Acid Verify R-12/R-152a Composition
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Analyze for Non-Condensables
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1606452/docs#technical-support-center-long-term-
storage-of-reclaimed-r-500]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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